Cas no 1489-28-7 (5H-Inden-5-one,1,2,3,6,7,7a-hexahydro-)

• Product Name: 5H-Inden-5-one,1,2,3,6,7,7a-hexahydro-
• CAS No: 1489-28-7
• MF: C₉H₁₂O
• MW: 136.190982818604
• CID: 201642
• PubChem ID: 278219
• Update Time: 2025-04-19

5H-Inden-5-one,1,2,3,6,7,7a-hexahydro- Chemical and Physical Properties

Names and Identifiers

• 5H-Inden-5-one,1,2,3,6,7,7a-hexahydro-
• 1,2,3,6,7,7a-hexahydroinden-5-one
• 1,2,3,6,7,7a-Hexahydro-5H-inden-5-one
• 1,2,3,6,7,7a-Hexahydro-inden-5-on
• 1,2,3,6,7,7a-hexahydro-inden-5-one
• 5,6,7,7a-tetrahydroindan-5-one
• AC1L5NLY
• AC1Q6IMN
• AR-1B5218
• CTK4C5975
• KST-1B0568
• LDRDSZBEUAPYIR-UHFFFAOYSA-
• NSC127545
• 1489-28-7
• LDRDSZBEUAPYIR-UHFFFAOYSA-N
• SCHEMBL11181948
• NSC-127545
• DTXSID30299026
• InChI=1/C9H12O/c10-9-5-4-7-2-1-3-8(7)6-9/h6-7H,1-5H2
• 1,2,3,6,7,7a-Hexahydro-5H-inden-5-one #
• 5H-Inden-5-one, 1,2,3,6,7,7a-hexahydro-

• Inchi： 1S/C9H12O/c10-9-5-4-7-2-1-3-8(7)6-9/h6-7H,1-5H2
• InChI Key： LDRDSZBEUAPYIR-UHFFFAOYSA-N
• SMILES： O=C1C=C2CCCC2CC1

Computed Properties

• Exact Mass: 136.08886
• Monoisotopic Mass: 136.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• LogP: 2.07580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones